Cas no 669088-57-7 (4-(1S)-1-hydroxyethylbenzene-1,3-diol)

4-(1S)-1-hydroxyethylbenzene-1,3-diol structure
669088-57-7 structure
Product Name:4-(1S)-1-hydroxyethylbenzene-1,3-diol
CAS No:669088-57-7
MF:C8H10O3
MW:154.163202762604
CID:1016996
PubChem ID:40578890
Update Time:2025-04-20

4-(1S)-1-hydroxyethylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 4-[(1S)-1-hydroxyethyl]- (9CI)
    • 4-(1S)-1-hydroxyethylbenzene-1,3-diol
    • 669088-57-7
    • EN300-1842141
    • 4-[(1S)-1-Hydroxyethyl]benzene-1,3-diol
    • DTXSID10654513
    • DB-267449
    • 1,3-Benzenediol, 4-[(1S)-1-hydroxyethyl]-
    • Inchi: 1S/C8H10O3/c1-5(9)7-3-2-6(10)4-8(7)11/h2-5,9-11H,1H3/t5-/m0/s1
    • InChI Key: DUNRSBLUMXLQPE-YFKPBYRVSA-N
    • SMILES: O[C@@H](C)C1C=CC(=CC=1O)O

Computed Properties

  • Exact Mass: 154.062994177g/mol
  • Monoisotopic Mass: 154.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 60.7Ų

4-(1S)-1-hydroxyethylbenzene-1,3-diol Pricemore >>

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